Cas no 19368-25-3 (2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid)

• Product Name: 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid
• CAS No: 19368-25-3
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• MDL: MFCD00033326
• CID: 2952612
• Update Time: 2025-10-29

2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-DICHLOROPHTHALANILIC ACID
• N-(3,5-DICHLORO-PHENYL)-PHTHALAMIC ACID
• 2-[(3,5-dichlorophenyl)carbamoyl]benzoic acid
• 2-((3,5-Dichlorophenyl)carbamoyl)benzoic acid
• 2-[(3,5-dichloroanilino)carbonyl]benzoic acid
• 2-(3,5-Dichlorophenylcarbamoyl)benzoic acid
• Oprea1_452747
• Oprea1_735895
• STK091647
• 2-((3,5-Dichlorophenyl)carbamoyl)benzoicacid
• 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid

• MDL： MFCD00033326
• Inchi： 1S/C14H9Cl2NO3/c15-8-5-9(16)7-10(6-8)17-13(18)11-3-1-2-4-12(11)14(19)20/h1-7H,(H,17,18)(H,19,20)
• InChI Key： KJJDJHRRNYTTRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C1C=CC=CC=1C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 308.99600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 69.89000
• LogP: 4.32790

Additional information on 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid

Professional Introduction to 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic Acid (CAS No. 19368-25-3)

2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid

is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 19368-25-3, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates a benzoic acid core modified with a carbamoyl group linked to a 3,5-dichlorophenyl moiety, which endows it with distinct chemical reactivity and biological activity.

The synthesis of 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a phenyl derivative, followed by carbamoylation to introduce the carbamoyl group. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity. The presence of chlorine atoms at the 3 and 5 positions enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions, which is crucial for subsequent functionalization.

In recent years, 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid has been explored for its pharmacological potential. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, research indicates that this compound may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. The dichlorophenyl moiety is particularly noteworthy for its ability to interact with biological targets, thereby influencing cellular processes. This has led to investigations into its role as a lead compound for drug development in areas such as pain management and inflammatory disorders.

The structural features of 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid also make it a valuable intermediate in the synthesis of more complex molecules. Its benzoic acid backbone provides a versatile platform for further derivatization, allowing chemists to explore novel analogs with enhanced biological activity. Researchers have leveraged this compound to develop new derivatives that exhibit improved pharmacokinetic profiles and reduced side effects. Such advancements are critical in the pursuit of more effective therapeutic agents.

Advances in computational chemistry have further illuminated the potential of 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped predict binding affinities and identify key residues involved in drug-receptor interactions. By integrating experimental data with computational predictions, scientists can refine their understanding of how this compound functions within biological systems. This interdisciplinary approach has accelerated the discovery process and paved the way for more targeted drug design.

The growing interest in green chemistry has also influenced the synthesis of 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods have been explored to enhance reaction efficiency and selectivity. These innovations align with broader trends in pharmaceutical manufacturing aimed at reducing the ecological footprint while maintaining high standards of quality and efficacy.

In conclusion, 2-[(3,5-Dichlorophenyl)carbamoyl]benzoic acid (CAS No. 19368-25-3) is a multifaceted compound with significant implications in chemical research and pharmaceutical development. Its unique structure and reactivity make it a valuable tool for exploring new therapeutic agents and synthetic methodologies. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.